N-[2-(4-fluorophenyl)-2-hydroxyethyl]-3-(3-hydroxy-3-methylbutyl)benzamide

• IUPAC Name: N-[2-(4-fluorophenyl)-2-hydroxyethyl]-3-(3-hydroxy-3-methylbutyl)benzamide
• InChI: InChI=1S/C20H24FNO3/c1-20(2,25)11-10-14-4-3-5-16(12-14)19(24)22-13-18(23)15-6-8-17(21)9-7-15/h3-9,12,18,23,25H,10-11,13H2,1-2H3,(H,22,24)
• InChI Key: AVZDCXMKQAUQBU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCC1=CC(=CC=C1)C(=O)NCC(C2=CC=C(C=C2)F)O)O
• Molecular Formula: C20H24FNO3
• Molecular Weight: 345.4 g/mol

Description

N-[2-(4-fluorophenyl)-2-hydroxyethyl]-3-(3-hydroxy-3-methylbutyl)benzamide is a useful research compound. Its molecular formula is C20H24FNO3 and its molecular weight is 345.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 345.17402179 g/mol and the complexity rating of the compound is 421. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Organic Synthesis and Drug Development

Research in organic synthesis often explores the development of novel compounds with potential therapeutic applications. For instance, compounds like 2-Fluoro-4-bromobiphenyl, used in the manufacture of non-steroidal anti-inflammatory drugs, highlight the importance of halogenated compounds in medicinal chemistry (Yanan Qiu et al., 2009). The synthesis techniques and pharmacological targets of such compounds may provide valuable insights into the research and development pathways for N-[2-(4-fluorophenyl)-2-hydroxyethyl]-3-(3-hydroxy-3-methylbutyl)benzamide.

Neurochemistry and Neurotoxicity Studies

The study of neurochemistry and the neurotoxicity of psychoactive substances is a critical area of research, offering insights into the potential neurological effects and therapeutic applications of new compounds. For instance, investigations into the effects of 3,4-Methylenedioxymethamphetamine (MDMA) on serotonin neurotransmission can inform the potential neurological impact or applications of similarly structured compounds (D. Mckenna & S. Peroutka, 1990).

Environmental and Health Safety

Research on the environmental persistence and health safety of chemical compounds is essential for understanding their potential impact. Studies on the occurrence, fate, and behavior of certain preservatives in aquatic environments, for example, can provide a model for assessing the environmental safety of new compounds (Camille Haman et al., 2015). This area of research is crucial for regulatory compliance and the development of compounds with minimal environmental and health risks.

Supramolecular Chemistry and Materials Science

The exploration of supramolecular chemistry, particularly the self-assembly and ordering properties of molecules, has significant implications for materials science and nanotechnology. Benzene-1,3,5-tricarboxamide (BTA), for instance, has been studied for its ability to self-assemble into one-dimensional structures, offering potential applications in nanotechnology and polymer processing (S. Cantekin et al., 2012). Similar structural or functional moieties in this compound could suggest potential applications in these areas.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many drugs containing a benzamide moiety act by inhibiting specific enzymes. The fluorophenyl group could enhance the compound’s ability to cross cell membranes, potentially increasing its bioavailability.

Future Directions

Future research on this compound could involve further exploration of its potential uses, particularly in the field of medicinal chemistry. Studies could be conducted to determine its pharmacokinetic properties, its mechanism of action, and its potential therapeutic effects.